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Compound of Interest

Compound Name: (R)-(-)-3-Hydroxytetrahydrofuran

Cat. No.: B049341 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and

disposal of (R)-(-)-3-Hydroxytetrahydrofuran (CAS No. 86087-24-3). Adherence to these

procedures is essential for ensuring laboratory safety and regulatory compliance.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against the hazards of (R)-(-)-3-
Hydroxytetrahydrofuran, which include skin, eye, and respiratory irritation. The following table

summarizes the required PPE for handling this chemical.
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PPE Category Equipment Specifications & Rationale

Eye and Face Protection
Safety Glasses with side

shields or Goggles

Essential to prevent eye

irritation from splashes or

vapors.[1]

Face Shield
Recommended when there is

a significant risk of splashing.

Hand Protection Chemical-Resistant Gloves

Prevents skin contact and

irritation.[1] Nitrile or butyl

rubber gloves are

recommended for compounds

similar to (R)-(-)-3-

Hydroxytetrahydrofuran.

Always inspect gloves for

integrity before use and

change them immediately if

contaminated.

Skin and Body Protection Laboratory Coat
Protects skin and personal

clothing from contamination.

Closed-toe Shoes Prevents exposure from spills.

Respiratory Protection
Use in a well-ventilated area

(e.g., fume hood)
Minimizes inhalation of vapors.

NIOSH-approved Respirator

Required for situations with

inadequate ventilation or for

spill cleanup. A respirator with

an organic vapor cartridge is

appropriate.

Glove Selection Guide
While specific breakthrough time data for (R)-(-)-3-Hydroxytetrahydrofuran is not readily

available, the following table provides a general guide for glove selection based on resistance

to similar chemicals. It is crucial to consult the glove manufacturer's specific chemical

resistance data.
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Glove Material
General Recommendation

for Alcohols and Ethers
Breakthrough Time Rating

Nitrile Rubber Good to Excellent

Provides good resistance to a

range of chemicals, but

breakthrough time can vary.

Not recommended for

prolonged immersion.

Butyl Rubber Excellent

Offers superior resistance to

many organic solvents,

including alcohols and ethers.

[2][3]

Neoprene Fair to Good Provides moderate resistance.

Natural Rubber (Latex) Poor to Fair

Generally not recommended

for use with organic solvents.

[3]

Rating Key:

Excellent: Breakthrough time generally greater than 8 hours.[4]

Good: Breakthrough time generally greater than 4 hours.[4]

Fair: Breakthrough time generally greater than 1 hour.[4]

Not Recommended: Breakthrough time generally less than 1 hour.[4]

Operational Plan: Safe Handling Protocol
A systematic approach to handling (R)-(-)-3-Hydroxytetrahydrofuran is critical to minimize

exposure and prevent accidents.

Engineering Controls
Ventilation: Always handle (R)-(-)-3-Hydroxytetrahydrofuran in a properly functioning

chemical fume hood to minimize vapor inhalation.[1]
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Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and have been recently tested.

Administrative Controls
Training: All personnel handling the chemical must be thoroughly trained on its hazards and

the procedures outlined in this document and the Safety Data Sheet (SDS).

Work Area: Designate a specific area for handling (R)-(-)-3-Hydroxytetrahydrofuran. Keep

the area clean, uncluttered, and free of ignition sources such as open flames, hot plates, and

spark-producing equipment.[5]

Storage: Store the chemical in a cool, dry, and well-ventilated area, away from incompatible

materials like strong oxidizing agents.[6] Keep the container tightly closed when not in use.

[1]

Step-by-Step Handling Procedure
Preparation:

Review the Safety Data Sheet (SDS) for (R)-(-)-3-Hydroxytetrahydrofuran.

Ensure the fume hood is operational and the work area is clear.

Don all required personal protective equipment as detailed in Section 1.

Inspect gloves for any signs of damage before use.

Dispensing:

Ground containers when transferring large volumes to prevent static discharge.

Carefully open the container in the fume hood.

Dispense the required amount of the chemical, minimizing the generation of aerosols.

Immediately and securely close the container after dispensing.

During Use:
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Keep the container closed when not actively in use.

If any skin contact occurs, immediately wash the affected area with soap and water for at

least 15 minutes.[1]

In case of eye contact, flush with copious amounts of water for at least 15 minutes and

seek immediate medical attention.[1]

Post-Handling:

Clean the work area thoroughly.

Properly remove and dispose of contaminated gloves.

Wash hands thoroughly with soap and water.

Disposal Plan
(R)-(-)-3-Hydroxytetrahydrofuran and any materials contaminated with it must be disposed of

as hazardous waste in accordance with local, state, and federal regulations.

Waste Collection
Waste Container: Use a designated, properly labeled, and chemically compatible container

for liquid waste. The container should be clearly marked as "Hazardous Waste" and list the

full chemical name: "(R)-(-)-3-Hydroxytetrahydrofuran".

Solid Waste: Collect contaminated solid materials such as gloves, absorbent pads, and

weighing papers in a separate, clearly labeled hazardous waste container.

Segregation: Do not mix (R)-(-)-3-Hydroxytetrahydrofuran waste with other incompatible

waste streams.

Waste Storage
Store waste containers in a designated satellite accumulation area.

Keep waste containers securely closed except when adding waste.
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Ensure the storage area is well-ventilated and away from ignition sources.

Disposal Procedure
Labeling: Ensure the hazardous waste label is complete and accurate, including the

accumulation start date.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor to arrange for the pickup and

disposal of the waste.

Record Keeping: Maintain records of all hazardous waste generated and disposed of as

required by regulations.

Spill Response
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, contain the spill using a chemical spill kit with absorbent materials.

Do not use combustible materials like paper towels to absorb the spill.[7]

Personal Protection: Wear appropriate PPE, including respiratory protection, during cleanup.

Cleanup: Carefully collect the absorbed material and place it in a sealed, labeled hazardous

waste container.

Decontaminate: Decontaminate the spill area with a suitable solvent, followed by soap and

water.

Large Spills: For large spills, evacuate the area, and contact your institution's emergency

response team or EHS immediately.[8]

Workflow and Logical Relationships
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The following diagram illustrates the logical workflow for the safe handling and disposal of (R)-
(-)-3-Hydroxytetrahydrofuran.

Safe Handling and Disposal Workflow for (R)-(-)-3-Hydroxytetrahydrofuran
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Click to download full resolution via product page

Caption: Workflow for handling and disposal of (R)-(-)-3-Hydroxytetrahydrofuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. safety.fsu.edu [safety.fsu.edu]

3. safetyware.com [safetyware.com]

4. Glove Selection Chart - Chemical Breakthrough Times | All Safety Products
[allsafetyproducts.com]

5. 3-Hydroxytetrahydrofuran - Safety Data Sheet [chemicalbook.com]

6. fishersci.com [fishersci.com]

7. jk-sci.com [jk-sci.com]

8. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]

To cite this document: BenchChem. [Essential Safety and Operational Guide for (R)-(-)-3-
Hydroxytetrahydrofuran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049341#personal-protective-equipment-for-handling-
r-3-hydroxytetrahydrofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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